Cas no 126309-77-1 (3-chloro-1-methyl-1H-indole-2-carbaldehyde)

• Product Name: 3-chloro-1-methyl-1H-indole-2-carbaldehyde
• CAS No: 126309-77-1
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1223888
• PubChem ID: 7996521
• Update Time: 2025-04-20

3-chloro-1-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxaldehyde, 3-chloro-1-methyl-
• 3-chloro-1-methylindole-2-carbaldehyde
• 1H-Indole-2-carboxaldehyde,3-chloro-1-methyl
• 3-chloro-1-methyl-1H-indole-2-carbaldehyde
• 3-chloro-1-methyl-2-indolecarboxaldehyde
• 3-chloro-N-methylindole-2-carbaldehyde
• 3-chloro-N-methylindole-2-carboxaldehyde
• EN300-1194253
• 126309-77-1
• CS-0359791
• Z99599536
• DTXSID00428987
• AKOS001764429
• DB-112532

• Inchi： 1S/C10H8ClNO/c1-12-8-5-3-2-4-7(8)10(11)9(12)6-13/h2-6H,1H3
• InChI Key： WGXUSIVWAUMPNX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 193.02900
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.64420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles